D-erythro-Dihydro-D-sphingosine-1-phosphate

• CAS No.: 19794-97-9
• Product Name: D-erythro-Dihydro-D-sphingosine-1-phosphate
• Molecular Formula: C₁₈H₄₀NO₅P
• Molecular Weight: 381.5 g/mol
• IUPAC Name: [(2S,3R)-2-amino-3-hydroxyoctadecyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
• Standard InChIKey: YHEDRJPUIRMZMP-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCC[C@H]([C@H](COP(=O)(O)O)N)O
• SMILES: CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O
• Appearance: Unit:5 mgSolvent:nonePurity:98+%Physical solid
• Physical Description: Solid
• Description: Sphinganine 1-phosphate is a sphingoid 1-phosphate that is the monophosphorylated derivative of sphinganine. It has a role as a mouse metabolite. It derives from a sphinganine. It is a conjugate acid of a sphinganine 1-phosphate(1-).; Sphinganine-phosphate belongs to the class of organic compounds known as phosphosphingolipids. These are sphingolipids with a structure based on a sphingoid base that is attached to a phosphate head group. They differ from phosphonospingolipids which have a phosphonate head group. Sphinganine-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Sphinganine-phosphate has been primarily detected in blood. Within the cell, sphinganine-phosphate is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and endosome. Sphinganine-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, sphinganine-phosphate is involved in the metachromatic leukodystrophy (MLD) pathway, the globoid cell leukodystrophy pathway, and the sphingolipid metabolism pathway. Sphinganine-phosphate is also involved in a few metabolic disorders, which include the gaucher disease pathway, the fabry disease pathway, and the krabbe disease pathway.
• Synonyms: [R-(R*,S*)]-2-Amino-1,3-octadecanediol 1-(Dihydrogen Phosphate); (2S,3R)-Sphinganine 1-Phosphate; C18-Dihydrosphingosine 1-Phosphate; Dihydrosphingosine-1-phosphate; Sphinganine 1-Phosphate; (2S,3R)-2-Amino-1,3-octadecanediol 1-(Dihydrogen Phosphate)
• Reference: 1. S. Bu et al. “Dihydrosphingosine 1-phosphate stimulates MMP1 gene expression via activation of ERK1/2-Ets1 pathway in human fibroblasts” TheFASEB Journal, Vol. 20(1) pp. 184-186, 20062. S. Bu et al. “Opposite Effects of Dihydrosphingosine 1-Phosphate and Sphingosine 1-Phosphate on Transforming Growth Factor-_/Smad Signaling AreMediated through the PTEN/PPM1A-dependent Pathway” Journal of Biological Chemistry, Vol. 283(28) pp. 19593-19602, 20083. E. Berdyshe “De novo biosynthesis of dihydrosphingosine-1-phosphate by sphingosine kinase 1 in mammalian cells” Cellular Signaling, Vol. 18(10) pp.1779-1792, 2006
• PubChem Compound: 644260
• Last Modified: Nov 11 2021